Cas no 2227640-10-8 ((1R)-1-3-chloro-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-3-chloro-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol
• CAS No: 2227640-10-8
• MF: C₉H₆ClF₅O₂
• MW: 276.587759494781
• CID: 6499352
• PubChem ID: 165650062
• Update Time: 2025-06-20

(1R)-1-3-chloro-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-3-chloro-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol
• EN300-1970378
• (1R)-1-[3-chloro-4-(difluoromethoxy)phenyl]-2,2,2-trifluoroethan-1-ol
• 2227640-10-8

• Inchi： 1S/C9H6ClF5O2/c10-5-3-4(7(16)9(13,14)15)1-2-6(5)17-8(11)12/h1-3,7-8,16H/t7-/m1/s1
• InChI Key： WWIDRWGWJBCTSJ-SSDOTTSWSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@H](C(F)(F)F)O)OC(F)F

Computed Properties

• Exact Mass: 275.9976479g/mol
• Monoisotopic Mass: 275.9976479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5Ų

Additional information on (1R)-1-3-chloro-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol

Introduction to (1R)-1-3-chloro-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol (CAS No. 2227640-10-8)

(1R)-1-3-chloro-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2227640-10-8, represents a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of (1R)-1-3-chloro-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol is characterized by a phenyl ring substituted with a chiral center at the 1-position, a 3-chloro group at the 3-position, and a difluoromethoxy group at the 4-position. The presence of these substituents contributes to its complex interactions with biological targets, which is a key factor in its potential as a pharmaceutical intermediate.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, allowing researchers to explore its pharmacological profile in greater detail. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. This has been achieved through the use of advanced catalytic systems and purification techniques, which are critical for producing compounds of pharmaceutical grade.

The biological activity of (1R)-1-3-chloro-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol has been the focus of numerous studies. Its structural features suggest potential interactions with various enzymes and receptors, which could lead to applications in treating a range of diseases. For instance, the difluoromethoxy group is known to enhance metabolic stability and bioavailability, while the chiral center provides opportunities for developing enantiomerically pure drugs that exhibit improved efficacy and reduced side effects.

In vitro studies have demonstrated that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory and infectious diseases. The mechanism of action appears to involve competitive binding to specific active sites on these enzymes, thereby modulating their activity. This has opened up avenues for further investigation into its potential as a lead compound for drug development.

The impact of fluorine atoms on the pharmacokinetic properties of pharmaceutical compounds is well-documented. In the case of (1R)-1-3-chloro-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol, the trifluoromethyl group at the 2-position contributes to increased lipophilicity and metabolic stability. These properties are highly desirable in drug design as they can enhance drug absorption, distribution, metabolism, and excretion (ADME) profiles.

Current research is also exploring the potential synergistic effects of combining this compound with other therapeutic agents. By understanding its interactions within complex biological systems, scientists can develop combination therapies that leverage multiple mechanisms of action to achieve better therapeutic outcomes. This approach is particularly relevant in treating multifactorial diseases such as cancer and autoimmune disorders.

The synthesis and characterization of stereoisomers are critical aspects of pharmaceutical research. The (1R)-configuration of (1R)-1-3-chloro-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol has been chosen based on preliminary studies indicating that this enantiomer exhibits superior biological activity compared to its counterpart. The use of chiral auxiliaries and catalysts in synthetic routes has enabled researchers to isolate and purify this specific enantiomer with high enantiomeric purity.

The development of novel synthetic methodologies is an ongoing pursuit in organic chemistry. Recent innovations have focused on greener and more sustainable approaches to producing complex molecules like (1R)-1-3-chloro-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol. These methods aim to minimize waste generation and reduce energy consumption without compromising on yield or purity. Such advancements are not only environmentally beneficial but also economically advantageous for industrial-scale production.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been employed to predict the binding affinity and selectivity of (1R)-1-3-chloro-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol towards various biological targets. These simulations provide valuable insights into how the compound interacts with its intended receptors or enzymes at the molecular level.

In conclusion, (1R)-1-chloro-substituted-difluoromethyl-substituted-phenoxy alcohol derivative CAS No 2227640108 stands out as a promising candidate for further exploration in pharmaceutical research due to its unique structural features and observed biological activities. The ongoing studies into its synthesis, pharmacology, and potential therapeutic applications highlight its significance as an intermediate in drug development efforts aimed at addressing various human health challenges.